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Abstract

This application note details a robust, high-throughput compatible protocol for measuring
intracellular calcium mobilization induced by Sulfated Cholecystokinin-8 (CCK-8S). CCK-8S is
the primary endogenous agonist for Cholecystokinin receptors (CCK1R and CCK2R), which
are Gqg-coupled GPCRs. Upon binding, these receptors trigger the Phospholipase C (PLC)
pathway, leading to a rapid release of calcium from the endoplasmic reticulum.[1] This guide
focuses on the critical handling of the sulfated peptide, optimization of dye-loading conditions
for CHO and HEK293 cell lines, and kinetic data acquisition to ensure high Z' factors and
reproducible EC50 determination.
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CRITICAL DISAMBIGUATION: This protocol uses CCK-8S (Sulfated Octapeptide), a
neuropeptide agonist. Do NOT confuse this with the "CCK-8 Cell Counting Kit" (WST-8), which
is a colorimetric assay for cell viability. These are chemically distinct entities used for entirely

different applications.

Introduction & Mechanistic Basis[1][2][3]
Receptor Biology

The Cholecystokinin receptors, CCK1R (formerly CCK-A) and CCK2R (formerly CCK-B), are
widely distributed in the gastrointestinal tract and central nervous system.[2][3][4]

o CCKI1R: Highly selective for sulfated CCK analogues. The sulfate group on the Tyrosine
(Tyr-SO3H) is essential for high-affinity binding (approx. 500-1000 fold higher affinity than
non-sulfated CCK-8).

o CCK2R: Binds both sulfated and non-sulfated CCK-8, as well as Gastrin, with high affinity.

Signaling Pathway

Both receptors primarily couple to the Gag/11 family of heterotrimeric G-proteins. Activation
initiates the canonical PLC[3 cascade:

Ligand Binding: CCK-8S binds the GPCR.

Gq Activation: Exchange of GDP for GTP on the Gaq subunit.

PLC Activation: Gaqg-GTP activates Phospholipase C-3 (PLCp).

Hydrolysis: PLC[ hydrolyzes PIP2 into Diacylglycerol (DAG) and Inositol 1,4,5-trisphosphate
(IP3).
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e Calcium Release: IP3 binds to IP3 receptors (IP3R) on the Endoplasmic Reticulum (ER),
causing a rapid efflux of Ca2* into the cytosol.[1]

Pathway Visualization
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Figure 1: Canonical Gg-signaling pathway activated by CCK-8S leading to calcium

mobilization.[1][5]

Materials & Reagents

Cell Lines

e CHO-K1-CCKI1R or HEK293-CCKZ2R: Stable cell lines are preferred for screening.

» Note: CHO cells have high Organic Anion Transporter (OAT) activity, requiring Probenecid to

retain the dye.[6][7]

Reagents

Reagent

Specification

Critical Note

CCK-8S Peptide

Sulfated Octapeptide (Asp-
Tyr(SO3H)-Met-Gly-Trp-Met-
Asp-Phe-NH2)

Must be sulfated. Non-sulfated
CCK-8 has low affinity for
CCKI1R.

Fluo-4 AM, Fluo-8 AM, or

Fluo-8/Calcium 6 allow "No-

Calcium Dye ) Wash" protocols, reducing
Calcium 6 o
variability.
] Water soluble or 500mM in Inhibits dye leakage (essential
Probenecid

NaOH

for CHO cells).

Assay Buffer

HBSS + 20mM HEPES, pH 7.4

Can add 0.1% BSA (Fatty Acid
Free) to prevent peptide

adsorption.

Pluronic F-127

20% solution in DMSO

Dispersing agent to help
dissolve hydrophobic AM

esters.

Experimental Protocol
Workflow Overview

1. Cell Seeding 2. Dye Loading 3. Compound Prep 4. Kinetic Read
(24h prior) (2 hr @ 37°C) (CCK-8S Serial Dilution) (Fluorescent Plate Reader)
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Figure 2: High-level workflow for the calcium mobilization assay.

Step-by-Step Methodology
Step 1: Cell Seeding[1][8][9][10][11]

e Harvest cells using Accutase or Trypsin-EDTA.
e Resuspend in complete growth medium.

o Density: Seed 50,000 cells/well (96-well) or 15,000 cells/well (384-well) in black-wall/clear-
bottom poly-D-lysine coated plates.

 Incubate overnight at 37°C, 5% CO2z. Confluency should be ~80-90% at the time of assay.

Step 2: Dye Loading
Preparation of Loading Buffer (per 10 mL):

e Base: 10 mL HBSS + 20 mM HEPES (pH 7.4).

e Probenecid: Add to final concentration of 2.5 mM. (Critical for CHO cells; optional but
recommended for HEK).

e Dye: Dissolve 50 pg Fluo-4 AM in 22 pL DMSO + 22 pL 20% Pluronic F-127. Add this
mixture to the 10 mL buffer (Final dye conc: ~4-5 uM).

e Mix: Vortex vigorously.

Loading Procedure:

* Remove culture medium from the cell plate (or leave 20 pL for no-wash kits like Calcium 6).
e Add 100 pL (96-well) or 25 pL (384-well) of Dye Loading Buffer.

e Incubate: 45-60 minutes at 37°C, followed by 15 minutes at Room Temperature (RT).
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o Why RT? This allows the dye to hydrolyze fully and minimizes temperature gradients
during the read.

Step 3: CCK-8S Agonist Preparation
Handling the Peptide:

o Stock: Dissolve lyophilized CCK-8S in distilled water or mild buffer (PBS) to 1 mM. Aliquot
and store at -80°C. Avoid repeated freeze-thaw as the sulfate group is labile.

 Dilution: On the day of assay, thaw one aliquot.

 Serial Dilution: Prepare 3X or 5X concentration stocks in Assay Buffer (HBSS + HEPES +
0.1% BSA).

o Note: BSA is crucial to prevent the hydrophobic peptide from sticking to plastic tips and
plates.

o Range: Typical EC50 is ~0.1 - 1.0 nM. Prepare a range from 1 pM to 1 pM.

Step 4: Kinetic Assay (Plate Reader)
Instrument Settings (e.g., FLIPR, FlexStation, FDSS, EnVision):

e Mode: Fluorescence Kinetic.

» Excitation: 485 nm (or 490 nm).

e Emission: 525 nm.

e Read Interval: 1-2 seconds.

e Duration: 90-120 seconds total.

Execution:

e Place Cell Plate and Compound Plate in the reader.

» Baseline Read: Measure fluorescence for 10-20 seconds to establish a stable baseline (FO).
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« Injection: Instrument automatically injects the CCK-8S agonist (e.g., 50 pL into 100 pL
volume).

» Response Read: Continue reading for 60-90 seconds to capture the peak calcium flux.

Data Analysis
Calculation

Calculate the Relative Fluorescence Units (RFU) or Fold Change for each well:

» : Peak fluorescence after agonist addition.

o : Baseline fluorescence before addition.

Dose-Response Curve

Plot

against the Log[Agonist Concentration]. Fit the data using a 4-parameter logistic (4PL)
equation to determine the EC50.

Parameter Expected Value (CCK1R) Expected Value (CCK2R)
EC50 (CCK-8S) 0.1-1.0nM 0.5-5.0nM

Z' Factor >0.6 >0.6

Signal-to-Background > 3-fold > 3-fold

Troubleshooting & Optimization
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Issue Probable Cause Solution

Ensure Probenecid (2.5 mM) is
Low Signal / Response Dye Leakage (CHO cells) fresh and pH adjusted (pH
7.4).

. ) Ensure the 15-min RT
High Background Incomplete Dye Hydrolysis ) ) )
incubation step is performed.

The sulfate group is unstable.
) ) ) Use fresh aliquots. Ensure
Shifted EC50 (Low Potency) Peptide Degradation o
BSA s in the buffer to prevent

sticking.

Allow plates to sit at RT for 20

mins after seeding before

Variability between wells Uneven Cell Seeding o
putting in incubator to reduce
edge effects.
Verify you are using Sulfated
) CCK-8. Non-sulfated CCK-8
No Response Wrong Peptide o
has very low affinity for
CCKI1R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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